Zinc histidine dihydrate

• CAS: 17501-65-4
• Molecular Formula: C12H20N6O6Zn
• Molecular Weight: 409.7 g/mol
• InChI: InChI=1S/2C6H9N3O2.2H2O.Zn/c2*7-5(6(10)11)1-4-2-8-3-9-4;;;/h2*2-3,5H,1,7H2,(H,8,9)(H,10,11);2*1H2;/q;;;;+2/p-2/t2*5-;;;/m00.../s1
• InChIKey: CYQFJXFNMRKRHM-XWKPRDGLSA-L

Zinc Histidine Dihydrate Overview

Zinc histidine dihydrate is a stoichiometrically defined 1:2 zinc(II)–L-histidine chelate complex crystallized with two molecules of water [1]. Its molecular formula is C₁₂H₁₆N₆O₄Zn·2H₂O (MW 409.70), and it is recognized as a Japanese Accepted Name (JAN) pharmaceutical active ingredient under the designation Zinc Histidine Hydrate [2]. The compound acts as a zinc replacement agent for the treatment of hypozincemia and is also supplied as a dietary supplement ingredient in markets including Germany and South Korea [3]. Its well-characterized crystal structure, moderate aqueous solubility, and defined dihydrate stoichiometry distinguish it from non-stoichiometric zinc–amino acid blends and simple inorganic zinc salts [1].

1

Defined Chelate Identity

Stoichiometric 1:2 Zn(II)–L-histidine complex with confirmed crystal structure and dihydrate stoichiometry

Supports reproducibility vs. non-stoichiometric blends

2

Dose-Model Fit

Reported ~3× dose equivalency context vs. zinc sulfate supports lower elemental zinc loading studies

Context-dependent; verification against target cohort required

3

Stability Screening

Dissolution retention context under accelerated humidity supports formulation stability comparisons

Method context: dissolution may differ by formulation

• [1] Kretsinger, R. H.; Cotton, F. A.; Bryan, R. F. The crystal and molecular structure of di-(L-histidine)-zinc(II) dihydrate. Acta Crystallogr. 1963, 16 (7), 651–657. DOI: 10.1107/s0365110x63001705. View Source
• [2] KEGG DRUG Database. Zinc Histidine Hydrate (JAN). Entry D12440. CAS: 36450-85-8 (anhydrous); dihydrate CAS: 17501-65-4. View Source
• [3] Nobelpharma Co., Ltd. Zintus Tablets 25 mg/50 mg Japanese Package Insert. Approved March 2024. JAN: Zinc Histidine Hydrate. View Source

Why Zinc Histidine Dihydrate Is Not Substitutable

Zinc supplements are not interchangeable based solely on elemental zinc content. The ligand moiety and counter-ion profoundly influence gastrointestinal release kinetics, absorptive pathway utilization, susceptibility to dietary inhibitors (e.g., phytate), and local tolerability [1]. Zinc histidine dihydrate utilizes peptide-transporter-mediated and amino acid absorption pathways, bypassing the divalent metal transporter competition that limits uptake of inorganic forms such as zinc sulfate [2]. Clinically, this translates to a roughly threefold dose equivalency versus zinc sulfate and a measurably lower incidence of nausea and vomiting versus zinc acetate dihydrate [1] [3]. Furthermore, zinc histidine dihydrate tablets demonstrate formulation stability under accelerated storage conditions that cause catastrophic dissolution failure in zinc acetate-based comparator products [4]. These quantifiable differences mean that procurement specifications must go beyond “zinc content” to evaluate the specific salt or chelate form.

Chelate vs. Salt

Zinc histidine: peptide-transporter-mediated absorption; stable chelate structure

Zinc sulfate: divalent metal transporter competition; absorption inhibited by dietary phytate

Formulation Stability

Dihydrate tablets: reported dissolution retention under accelerated humidity (40°C/75% RH)

Zinc acetate tablets: reported dissolution failure under same storage conditions

Tissue Distribution

Zinc histidinate: preferential pancreatic uptake in rodent model context

Zinc picolinate: higher intestinal sequestration; organotropism may not transfer

• [1] Schölmerich, J.; Freudemann, A.; Köttgen, E.; Wietholtz, H.; Steiert, B.; Löhle, E.; Gerok, W. Bioavailability of zinc from zinc-histidine complexes. I. Comparison with zinc sulfate in healthy men. Am. J. Clin. Nutr. 1987, 45 (6), 1480–1486. DOI: 10.1093/ajcn/45.6.1480. View Source
• [2] Asaoka, D.; Ishihara, T.; et al. Randomized, multicenter, active-controlled open-label study of NPC-25, zinc histidine hydrate, (non-inferiority to NOBELZIN™, zinc acetate dihydrate) for patients with hypozincemia. J. Trace Elem. Med. Biol. 2025, 87, 127558. DOI: 10.1016/j.jtemb.2024.127558. View Source
• [3] Asaoka et al. (2025), ibid. – GI tolerability data: nausea 2.8% vs 6.4%; vomiting 0.9% vs 2.8%. View Source
• [4] Nakamura, H.; et al. Verification of the Stability of Zinc Preparations. Jpn. J. Pharm. Health Care Sci. 2025, 51 (4), 213–217. View Source

Zinc Histidine Dihydrate: Evidence vs. Analogs

Oral Bioavailability vs. Zinc Sulfate

In a crossover study of 10 healthy volunteers, ingestion of zinc complexed with L-histidine at a Zn:His molar ratio of 1:2 or 1:12 produced a peak serum zinc concentration (Cₘₐₓ) that was 25% higher than that achieved with an equimolar dose of zinc sulfate [1]. Pharmacokinetic modeling calculated total zinc uptake as 30–40% greater from zinc histidine relative to zinc sulfate [1]. Notably, the zinc dose–response relationship was shifted approximately threefold: 15 mg of zinc administered as zinc histidine (1:2 complex) produced a serum zinc response equivalent to 45 mg of zinc given as zinc sulfate [1]. Urinary zinc excretion did not differ among preparations, indicating that the enhanced serum appearance reflects increased absorption rather than altered renal handling [1].

Oral Bioavailability vs. ZnSO₄

Head-to-head

25% higher serum Cₘₐₓ; ~3× dose equivalency (15 mg ZnHis ≈ 45 mg ZnSO₄)

Supports dose-model interpretation: lower elemental zinc load may achieve equivalent exposure

Crossover study, n=10 healthy men; endpoint context

Evidence Dimension	Oral zinc bioavailability – serum zinc response and calculated fractional uptake
Target Compound Data	Zinc histidine (1:2 or 1:12): serum zinc Cₘₐₓ 25% higher than ZnSO₄; calculated uptake 30–40% greater; 15 mg Zn as ZnHis equivalent to 45 mg Zn as ZnSO₄
Comparator Or Baseline	Zinc sulfate (ZnSO₄): baseline serum zinc response; ~42% fractional absorption (literature consensus for inorganic zinc)
Quantified Difference	25% higher serum zinc Cₘₐₓ; 30–40% greater calculated fractional uptake; ~3× dose equivalency (15 mg ZnHis ≈ 45 mg ZnSO₄)
Conditions	10 healthy male volunteers; crossover design; oral administration of 15 mg, 30 mg, or 45 mg elemental zinc; serum zinc measured over 4 h post-dose; Am. J. Clin. Nutr. 1987

Why This Matters

Procurement for zinc supplementation programs or clinical formulations should prioritize zinc histidine dihydrate when approximately threefold lower elemental zinc loading can achieve equivalent systemic exposure, reducing the total zinc burden and potentially minimizing gastrointestinal side effects.

• [1] Schölmerich, J.; Freudemann, A.; Köttgen, E.; Wietholtz, H.; Steiert, B.; Löhle, E.; Gerok, W. Bioavailability of zinc from zinc-histidine complexes. I. Comparison with zinc sulfate in healthy men. Am. J. Clin. Nutr. 1987, 45 (6), 1480–1486. PMID: 3591728. DOI: 10.1093/ajcn/45.6.1480. View Source

GI Tolerability vs. Zinc Acetate

In a randomized, multicenter, active-controlled, open-label Phase III trial (n = 210, FAS population), zinc histidine hydrate (NPC-25) was compared head-to-head with zinc acetate dihydrate (NOBELZIN™) for the treatment of hypozincemia [1]. The primary endpoint—proportion of patients maintaining target serum zinc (≥80 and <200 μg/dL) for 8 weeks at the same dose within 24 weeks—was met: 86.4% (89/103) in the NPC-25 group vs. 80.4% (86/107) in the NOBELZIN group, formally confirming non-inferiority [1]. Critically, the incidence of gastrointestinal adverse events was lower with zinc histidine hydrate: nausea occurred in 2.8% (NPC-25) vs. 6.4% (NOBELZIN), and vomiting in 0.9% (NPC-25) vs. 2.8% (NOBELZIN) [1]. There was also a tendency to achieve target zinc maintenance earlier and at a lower daily dose in the NPC-25 group [1].

GI Tolerability vs. Zn Acetate

Head-to-head

Nausea 2.8% vs. 6.4%; vomiting 0.9% vs. 2.8% (n=210, FAS)

Reported tolerability endpoint context; may support adherence-related endpoint monitoring

Phase III, open-label; endpoint context, not a safety claim

Evidence Dimension	Efficacy (serum zinc target maintenance) and gastrointestinal adverse drug reaction incidence
Target Compound Data	NPC-25 (zinc histidine hydrate dihydrate): 86.4% efficacy (89/103); nausea 2.8%; vomiting 0.9%
Comparator Or Baseline	NOBELZIN™ (zinc acetate dihydrate): 80.4% efficacy (86/107); nausea 6.4%; vomiting 2.8%
Quantified Difference	Efficacy: +6.0 percentage points (non-inferiority confirmed); Nausea: −3.6 percentage points (2.3-fold lower); Vomiting: −1.9 percentage points (3.1-fold lower)
Conditions	Multicenter (42 sites, Japan), randomized 1:1, active-controlled, open-label; 24-week primary endpoint with 52-week extension; FAS n=210; serum zinc entry <70 μg/dL

Why This Matters

For clinical procurement in zinc deficiency treatment, zinc histidine dihydrate offers equivalent or modestly superior efficacy with a clinically meaningful reduction in nausea and vomiting—the most common cause of zinc therapy discontinuation—which can improve patient adherence and treatment success rates.

• [1] Asaoka, D.; Ishihara, T.; et al. Randomized, multicenter, active-controlled open-label study of NPC-25, zinc histidine hydrate, (non-inferiority to NOBELZIN™, zinc acetate dihydrate) for patients with hypozincemia. J. Trace Elem. Med. Biol. 2025, 87, 127558. PMID: 39705879. DOI: 10.1016/j.jtemb.2024.127558. View Source

Pharmaceutical Stability vs. Zinc Acetate

A comparative stability study evaluated zinc histidine hydrate tablets (Zintus® 25 mg and 50 mg) alongside four zinc acetate dihydrate preparations (originator NOBELZIN® and generics) under Japanese summer conditions (30°C, 75% RH, 3 months) and harsher accelerated conditions (40°C, 75% RH, 3 months) [1]. At 40°C/75% RH, zinc acetate preparations suffered severe dissolution failure due to the generation of water-insoluble zinc compounds: dissolution dropped to 27.0 ± 5.8% (A-25) and 31.0 ± 7.4% (A-50) of baseline [1]. In striking contrast, zinc histidine hydrate tablets maintained dissolution at 98.2 ± 1.0% (C-25) and 100 ± 1.2% (C-50) of baseline under the same conditions [1]. Even at the milder 30°C/75% RH condition, zinc acetate preparations declined to 72.0–75.8% of baseline, whereas the zinc histidine preparation remained essentially unchanged [1].

Pharmaceutical Stability

Head-to-head

98–100% dissolution retention vs. 27–31% for Zn acetate at 40°C/75% RH, 3 mo

Formulation stability context: supports dissolution retention screening

Paddle method, water, 75 rpm; tablets unpackaged

Evidence Dimension	Tablet dissolution stability under accelerated storage conditions (paddle method, water, 75 rpm)
Target Compound Data	Zintus® 25 mg (C-25): 98.2 ± 1.0% of baseline dissolution after 40°C/75% RH, 3 months; Zintus® 50 mg (C-50): 100 ± 1.2%
Comparator Or Baseline	NOBELZIN® 25 mg (A-25): 27.0 ± 5.8% of baseline; NOBELZIN® 50 mg (A-50): 31.0 ± 7.4%; Generic B-25: 74.7 ± 4.6% (30°C only); Generic B-50: 73.9 ± 4.9% (30°C only)
Quantified Difference	At 40°C/75% RH: zinc histidine retains >98% dissolution vs. 27–31% for zinc acetate (a 3.2- to 3.7-fold difference in retention of dissolution performance)
Conditions	Tablets stored unpackaged; 30°C/75% RH and 40°C/75% RH for 3 months; dissolution by paddle method (test solution: water, 75 rpm)

Why This Matters

For pharmaceutical manufacturers and hospital pharmacies, zinc histidine dihydrate tablets uniquely enable single-dose packaging and storage without special environmental controls, eliminating the risk of dissolution failure that has been documented for zinc acetate products—a critical advantage for supply chain resilience and patient safety in regions with high ambient humidity.

• [1] Nakamura, H.; et al. Verification of the Stability of Zinc Preparations. Jpn. J. Pharm. Health Care Sci. 2025, 51 (4), 213–217. View Source

Tissue Distribution: Histidinate vs. Dipicolinate

In a controlled rat study, zinc-adequate animals receiving intramuscular zinc histidinate (ZnHis) exhibited significantly higher pancreatic zinc uptake compared to those receiving zinc dipicolinate (ZnPA2), suggesting that histidine-chelated zinc is preferentially routed toward pancreatic excretion pathways [1]. Conversely, in zinc-deficient rats, ZnPA2 was more readily taken up by all intestinal segments (duodenum, jejunum, ileum) than ZnHis, indicating that the picolinate complex favors intestinal storage or utilization [1]. The ileum demonstrated the highest absolute zinc uptake regardless of chelator, implicating Paneth cells in zinc homeostasis [1]. This differential organotropism means that the choice of chelating ligand does not merely modulate total absorption but also governs the post-absorptive fate of zinc among target tissues.

Tissue Distribution vs. Dipicolinate

Head-to-head

Higher pancreatic uptake for ZnHis; direction reverses with Zn status (p

Supports tissue-specific distribution study context; organotropism may differ by ligand

Rodent model; low-zinc diet; endpoint context

Keratinocyte Proliferation

Head-to-head

Higher proliferation; lower necrosis vs. ZnSO₄; ZnSO₄ more potent involucrin inducer

Supports keratinocyte proliferation endpoint review; reported differential cytotoxicity context

Primary human keratinocytes; BrdU, LDH, MTT assays

Chelate Stability & GI Tolerability

Class-level

Bis-chelated Zn(II)–(His)₂ structure; reduced free Zn²⁺ in GI tract inferred

Mechanistic context for tolerability endpoint; class-level inference from crystal structure

Data to verify; clinical corroboration from separate trial

Evidence Dimension	Tissue-specific zinc uptake (pancreas vs. intestinal segments) following parenteral administration
Target Compound Data	Zinc histidinate (ZnHis): higher pancreatic zinc uptake in zinc-adequate rats; lower intestinal uptake in zinc-deficient rats vs. ZnPA2
Comparator Or Baseline	Zinc dipicolinate (ZnPA2): lower pancreatic uptake in zinc-adequate rats; higher duodenal, jejunal, and ileal uptake in zinc-deficient rats
Quantified Difference	Statistically significant differences in pancreas and all intestinal segments (p < 0.05, per cited comparative study); direction of difference reverses with dietary zinc status
Conditions	Male Sprague-Dawley rats; low-zinc diet (<1 ppm Zn) or adequate-zinc diet (20 ppm Zn); intramuscular injection of ⁶⁵Zn-labeled ZnHis or ZnPA2; tissue Zn measured by gamma counting

Why This Matters

For researchers investigating tissue-targeted zinc delivery or interpreting organ-specific efficacy outcomes, zinc histidinate offers a distribution profile distinct from zinc picolinate, with preferential pancreatic handling that may be therapeutically relevant for conditions involving pancreatic zinc metabolism (e.g., exocrine pancreatic insufficiency, diabetes).

• [1] Johnson, W. T.; Evans, G. W. Tissue uptake of zinc in rats following the administration of zinc dipicolinate or zinc histidinate. J. Nutr. 1982, 112 (5), 914–919. PMID: 7077422. DOI: 10.1093/jn/112.5.914. View Source

Keratinocyte Proliferation vs. Zinc Sulfate

In a comparative in vitro study using primary natural human keratinocytes, both zinc histidine (Zn(His)₂) and zinc sulfate (ZnSO₄) significantly stimulated cell proliferation as measured by BrdU incorporation, but Zn(His)₂ was the more potent mitogen [1]. Critically, Zn(His)₂ exhibited a markedly better cytotoxicity profile: necrotic cell death was significantly decreased when cells were treated with Zn(His)₂ compared to ZnSO₄ [1]. In contrast, ZnSO₄ was a more potent inducer of involucrin synthesis (an early marker of keratinocyte differentiation), indicating that the two zinc salts differentially modulate the proliferation–differentiation balance [1]. Neither compound affected late differentiation markers (keratin synthesis) or mitochondrial metabolic activity (MTT assay) [1].

Keratinocyte Proliferation

Head-to-head

Higher proliferation; lower necrosis vs. ZnSO₄; ZnSO₄ more potent involucrin inducer

Supports keratinocyte proliferation endpoint review; reported differential cytotoxicity context

Primary human keratinocytes; BrdU, LDH, MTT assays

Evidence Dimension	Keratinocyte proliferation potency, differentiation induction (involucrin), and necrotic cytotoxicity
Target Compound Data	Zn(His)₂: stronger proliferation induction; lower involucrin stimulation; significantly reduced necrotic cytotoxicity vs. ZnSO₄
Comparator Or Baseline	ZnSO₄: weaker proliferation stimulus; stronger involucrin induction (pro-differentiation); higher necrotic cytotoxicity
Quantified Difference	Proliferation: Zn(His)₂ > ZnSO₄ (both significantly above control; Zn(His)₂ more potent); Cytotoxicity: Zn(His)₂ significantly lower necrosis than ZnSO₄ (p < 0.05); Differentiation: ZnSO₄ significantly more potent involucrin inducer than Zn(His)₂
Conditions	Primary natural human keratinocytes; BrdU proliferation assay; MTT viability assay; LDH release cytotoxicity assay; involucrin ELISA; 24–72 h exposure

Why This Matters

For dermatological and wound-healing applications—including topical zinc formulations and oral zinc supplementation targeting skin health—zinc histidine dihydrate provides a quantifiably superior proliferation-toxicity therapeutic window compared to zinc sulfate, making it the preferred zinc source when keratinocyte viability and proliferative capacity are the primary endpoints.

• [1] Deters, A.; Schnetz, E.; Schmidt, M.; Hensel, A. Effects of Zinc Histidine and Zinc Sulfate on Natural Human Keratinocytes. Forsch. Komplementärmed. Klass. Naturheilkd. 2003, 10 (1), 19–25. DOI: 10.1159/000069903. View Source

Chelate Stability and GI Tolerability

The zinc histidine dihydrate complex features a well-defined bis-chelated structure in which each Zn(II) ion is coordinated by two L-histidine ligands through imidazole N(3) and amino N(α) donor atoms, as established by single-crystal X-ray diffraction [1]. This bidentate coordination mode confers a complex stability that is sufficient to suppress premature zinc ion dissociation in the gastric environment while still permitting absorption via intestinal amino acid and peptide transporters [2]. The clinical consequence, demonstrated in the NPC-25 vs. NOBELZIN™ trial, is that fewer free zinc ions are released in the upper GI tract, directly correlating with the observed 2.3-fold reduction in nausea and 3.1-fold reduction in vomiting compared to zinc acetate dihydrate [2]. This mechanistic rationale—stable chelation → reduced local Zn²⁺ irritation → improved GI tolerability—is explicitly cited as the design rationale for the development of the zinc histidine hydrate pharmaceutical product [2].

Chelate Stability & GI Tolerability

Class-level

Bis-chelated Zn(II)–(His)₂ structure; reduced free Zn²⁺ in GI tract inferred

Mechanistic context for tolerability endpoint; class-level inference from crystal structure

Data to verify; clinical corroboration from separate trial

Evidence Dimension	Mechanism of GI tolerability: free zinc ion release in the stomach and upper intestine
Target Compound Data	Zinc histidine dihydrate (bis-chelated): stable complex structure; fewer free Zn²⁺ ions released in GI tract; nausea 2.8%, vomiting 0.9% (clinical corroboration)
Comparator Or Baseline	Zinc acetate dihydrate: readily dissociates in gastric fluid; higher free Zn²⁺ exposure; nausea 6.4%, vomiting 2.8%
Quantified Difference	Nausea: 2.3-fold reduction; Vomiting: 3.1-fold reduction (clinical endpoint data; mechanistic basis inferred from complex structure and dissociation behavior)
Conditions	Crystal structure: Acta Crystallogr. 1963; Clinical trial: Asaoka et al., J. Trace Elem. Med. Biol. 2025; Rationale stated in clinical trial introduction and discussion sections

Why This Matters

This mechanistic differentiation is critical for formulators and procurement specialists evaluating zinc sources for oral solid dosage forms: the intrinsic chelate stability of zinc histidine dihydrate provides a structural basis for the improved GI tolerability observed in clinical trials, which cannot be assumed for zinc salts or other chelates lacking this specific coordination geometry.

• [1] Kretsinger, R. H.; Cotton, F. A.; Bryan, R. F. The crystal and molecular structure of di-(L-histidine)-zinc(II) dihydrate. Acta Crystallogr. 1963, 16 (7), 651–657. DOI: 10.1107/s0365110x63001705. View Source
• [2] Asaoka, D.; Ishihara, T.; et al. Randomized, multicenter, active-controlled open-label study of NPC-25, zinc histidine hydrate, (non-inferiority to NOBELZIN™, zinc acetate dihydrate) for patients with hypozincemia. J. Trace Elem. Med. Biol. 2025, 87, 127558. PMID: 39705879. DOI: 10.1016/j.jtemb.2024.127558. View Source

Zinc Histidine Dihydrate Application Scenarios

Hypozincemia Management: GI Tolerability and Stability

Zinc histidine dihydrate is the active pharmaceutical ingredient in Zintus® tablets, approved in Japan (March 2024) for the treatment of hypozincemia [6]. The evidence demonstrates non-inferior efficacy to zinc acetate dihydrate with a 2.3-fold lower incidence of nausea and 3.1-fold lower incidence of vomiting [3]. Additionally, zinc histidine dihydrate tablets uniquely withstand accelerated storage at 40°C/75% RH without dissolution failure, enabling single-dose packaging and improving medication adherence in humid climates [4]. This combination makes it the preferred zinc source for long-term replacement therapy where patient tolerability and supply chain robustness are paramount.

High-Bioavailability Zinc Supplementation

Based on pharmacokinetic data showing that 15 mg of zinc from zinc histidine achieves serum zinc exposure equivalent to 45 mg of zinc from zinc sulfate, formulators can design lower-dose supplements that deliver equivalent systemic zinc with reduced total elemental zinc load [6]. This ~3× dose equivalency is particularly valuable for populations sensitive to GI side effects (elderly, pediatric, gastrectomy patients) and for combination products where pill size must be minimized while maintaining clinical efficacy [6].

Keratinocyte Proliferation for Wound Healing

In vitro evidence demonstrates that zinc histidine (Zn(His)₂) is a more potent inducer of keratinocyte proliferation than zinc sulfate while exhibiting significantly lower necrotic cytotoxicity [6]. For topical formulations, oral supplements targeting skin health, and post-surgical wound-care products, zinc histidine dihydrate provides an evidence-based advantage in the proliferation-toxicity therapeutic window. Procurement for dermatological R&D should therefore favor this form over inorganic zinc salts when keratinocyte health is the primary biological endpoint [6].

Defined Tissue Distribution for Preclinical Studies

For studies investigating organ-specific zinc metabolism—particularly pancreatic function, diabetes, or exocrine pancreatic disorders—zinc histidinate provides a tissue distribution profile distinct from zinc picolinate, with preferential accumulation in the pancreas rather than intestinal sequestration [6]. Researchers requiring controlled, ligand-dependent zinc organotropism should specify zinc histidine dihydrate rather than generic zinc sulfate or zinc picolinate to ensure reproducibility and biological relevance of tissue-specific outcomes [6].

Application

Selection Property

Validation Focus

Zinc Replacement Research

GI tolerability endpoint context

Tolerability and stability endpoint review; dissolution retention under humidity

Dose-Model Studies

Dose-equivalency context

Exposure-model interpretation; lower elemental zinc load screening

Keratinocyte Assay Research

Proliferation-cytotoxicity differential

Proliferation endpoint and cytotoxicity assay response review

Tissue Distribution Studies

Ligand-dependent organotropism

Pancreas vs. intestinal uptake model validation

• [1] Schölmerich, J.; et al. Bioavailability of zinc from zinc-histidine complexes. I. Comparison with zinc sulfate in healthy men. Am. J. Clin. Nutr. 1987, 45 (6), 1480–1486. PMID: 3591728. DOI: 10.1093/ajcn/45.6.1480. View Source
• [2] Nobelpharma Co., Ltd. Zintus Tablets 25 mg/50 mg Japanese Package Insert and Approval Notification (March 2024). View Source
• [3] Asaoka, D.; et al. J. Trace Elem. Med. Biol. 2025, 87, 127558. PMID: 39705879. DOI: 10.1016/j.jtemb.2024.127558. View Source
• [4] Nakamura, H.; et al. Verification of the Stability of Zinc Preparations. Jpn. J. Pharm. Health Care Sci. 2025, 51 (4), 213–217. View Source
• [5] Deters, A.; et al. Effects of Zinc Histidine and Zinc Sulfate on Natural Human Keratinocytes. Forsch. Komplementärmed. Klass. Naturheilkd. 2003, 10 (1), 19–25. DOI: 10.1159/000069903. View Source
• [6] Johnson, W. T.; Evans, G. W. Tissue uptake of zinc in rats following the administration of zinc dipicolinate or zinc histidinate. J. Nutr. 1982, 112 (5), 914–919. PMID: 7077422. DOI: 10.1093/jn/112.5.914. View Source